N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-[2-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C13H15N3O3S/c1-11-9-13(17)16(10-14-11)8-7-15-20(18,19)12-5-3-2-4-6-12/h2-6,9-10,15H,7-8H2,1H3
• InChI Key: MCLKLLGFNDOLMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide, also known as MOPSO, is a chemical compound that has been extensively studied in the field of biochemistry and molecular biology. It is a sulfonamide buffer that is commonly used in laboratory experiments due to its unique properties.

Scientific Research Applications

Pharmacokinetic Properties and Metabolite Analysis

A study by Ohashi et al. (1999) developed a liquid chromatography tandem mass spectrometry method for determining the concentrations of TA-0201 (a compound related to the query compound) and its major metabolites in plasma and tissues. This method facilitated the investigation of the pharmacokinetic properties of TA-0201 in rats, revealing its distribution and persistence in target tissues such as the heart, lung, and kidney after oral administration (Ohashi, Nakamura, & Yoshikawa, 1999).

Molecular and Structural Analysis

Comprehensive theoretical and experimental studies on compounds structurally similar to the query, like N-(4,6-dimethyl-pyrimidin-2-yl)-4-[(2-hydroxy-benzylidene)-amino]benzenesulfonamide (SMS), have been conducted. These studies include elemental analysis, FTIR, 1H NMR, UV–Vis., and mass spectrometry, along with DFT/B3LYP and HF methods to investigate the optimized molecular structure and harmonic vibrational frequencies. Such investigations help understand the stability, electronic structures, and structure-activity relationships of these compounds (Mansour & Ghani, 2013).

Antimicrobial Activity

Research into the antimicrobial efficacy of compounds like N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide is significant. For instance, Sarvaiya, Gulati, and Patel (2019) synthesized and evaluated a series of arylazopyrazole pyrimidone clubbed heterocyclic compounds for their antimicrobial activity, highlighting the potential of pyrimidin-based compounds in combating various bacterial and fungal strains (Sarvaiya, Gulati, & Patel, 2019).

Anticancer Activity

The synthesis and evaluation of antiproliferative activity of substituted N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides demonstrate the potential of sulfonamide derivatives in cancer treatment. Such studies provide insights into the structure-activity relationships necessary for the development of new lead anticancer agents (Motavallizadeh et al., 2014).